Cas no 66447-82-3 (2H-Indol-2-one, 1,3-dihydro-3-[2-(4-methoxyphenyl)-2-oxoethylidene]-)

• Product name: 2H-Indol-2-one, 1,3-dihydro-3-[2-(4-methoxyphenyl)-2-oxoethylidene]-
• CAS No: 66447-82-3
• MF: C₁₇H₁₃NO₃
• MW: 279.29002
• CID: 396298
• PubChem ID: 3791122

2H-Indol-2-one, 1,3-dihydro-3-[2-(4-methoxyphenyl)-2-oxoethylidene]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-[2-(4-methoxyphenyl)-2-oxoethylidene]-
• 3-[2-(4-methoxyphenyl)-2-oxoethylidene]-1H-indol-2-one
• DTXSID80396458
• AKOS033868815
• 66447-82-3

• Inchi： InChI=1S/C17H13NO3/c1-21-12-8-6-11(7-9-12)16(19)10-14-13-4-2-3-5-15(13)18-17(14)20/h2-10H,1H3,(H,18,20)
• InChI Key： KQIKRDLGFQRRBF-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(=O)C=C2C3=CC=CC=C3NC2=O

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4